Cas no 122566-22-7 ((17β)-3,17-Bis[(tetrahydro-2H-pyran-2-yl)oxy]-estra-1,3,5(10)-trien-6-ol)
(17β)-3,17-Bis[(tetrahydro-2H-pyran-2-yl)oxy]-estra-1,3,5(10)-trien-6-ol Chemical and Physical Properties
Names and Identifiers
-
- (17β)-3,17-Bis[(tetrahydro-2H-pyran-2-yl)oxy]-estra-1,3,5(10)-trien-6-ol
- (17β)-3,17-Bis[(tetrahydro-2H-pyran-2-yl)oxy]-estra-1,3,5(10)-trien-6-ol (Mixture of Diasteromers)
- 4-AMINOBENZENE-1,2-DIOL
- (8R,9S,13S,14S,17S)-13-methyl-3,17-bis(oxan-2-yloxy)-6,7,8,9,11,12,14,15,16,17-decahydrocyclopenta[a]phenanthren-6-ol
- (172)-3,17-Bis[(tetrahydro-2H-pyran-2-yl)oxy]-estra-1,3,5(10)-trien-6-ol (Mixture of Diasteromers)
- (17
- DTXSID60738918
- (17beta)-3,17-Bis[(tetrahydro-2H-pyran-2-yl)oxy]-estra-1,3,5(10)-trien-6-ol
- SCHEMBL3648160
- DB-222506
- 122566-22-7
- (17beta)-3,17-Bis[(oxan-2-yl)oxy]estra-1,3,5(10)-trien-6-ol
- (17b)-3,17-Bis[(tetrahydro-2H-pyran-2-yl)oxy]-estra-1,3,5(10)-trien-6-ol (Mixture of Diasteromers)
- A)-3,17-Bis[(tetrahydro-2H-pyran-2-yl)oxy]-estra-1,3,5(10)-trien-6-ol
-
- Inchi: 1S/C28H40O5/c1-28-13-12-20-19-9-8-18(32-26-6-2-4-14-30-26)16-22(19)24(29)17-21(20)23(28)10-11-25(28)33-27-7-3-5-15-31-27/h8-9,16,20-21,23-27,29H,2-7,10-15,17H2,1H3/t20-,21-,23+,24?,25+,26?,27?,28+/m1/s1
- InChI Key: MCLZNKNXAOPACD-PTTVHZSDSA-N
- SMILES: O(C1CCCCO1)[C@H]1CC[C@H]2[C@@H]3CC(C4C=C(C=CC=4[C@H]3CC[C@@]21C)OC1CCCCO1)O
Computed Properties
- Exact Mass: 456.28800
- Monoisotopic Mass: 456.28757437g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 33
- Rotatable Bond Count: 4
- Complexity: 671
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 5
- Undefined Atom Stereocenter Count : 3
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.2
- Topological Polar Surface Area: 57.2Ų
Experimental Properties
- Melting Point: 70-74°C
- Solubility: Chloroform, Ethyl Acetate, Methanol
- PSA: 57.15000
- LogP: 5.85080
(17β)-3,17-Bis[(tetrahydro-2H-pyran-2-yl)oxy]-estra-1,3,5(10)-trien-6-ol Security Information
- Signal Word:warning
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:Refrigerator
(17β)-3,17-Bis[(tetrahydro-2H-pyran-2-yl)oxy]-estra-1,3,5(10)-trien-6-ol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHENG KE LU SI SHENG WU JI SHU | sc-503783-100mg |
(17β)-3,17-Bis[(tetrahydro-2H-pyran-2-yl)oxy]-estra-1,3,5(10)-trien-6-ol, |
122566-22-7 | 100mg |
¥2858.00 | 2023-09-05 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-503783-100 mg |
(17β)-3,17-Bis[(tetrahydro-2H-pyran-2-yl)oxy]-estra-1,3,5(10)-trien-6-ol, |
122566-22-7 | 100MG |
¥2,858.00 | 2023-07-11 |
(17β)-3,17-Bis[(tetrahydro-2H-pyran-2-yl)oxy]-estra-1,3,5(10)-trien-6-ol Related Literature
-
Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
-
Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
-
Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
-
Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
Additional information on (17β)-3,17-Bis[(tetrahydro-2H-pyran-2-yl)oxy]-estra-1,3,5(10)-trien-6-ol
Introduction to (17β)-3,17-Bis[(tetrahydro-2H-pyran-2-yl)oxy]-estra-1,3,5(10)-trien-6-ol and Its Significance in Modern Research
The compound with the CAS number 122566-22-7 is a highly specialized molecule known as (17β)-3,17-Bis[(tetrahydro-2H-pyran-2-yl)oxy]-estra-1,3,5(10)-trien-6-ol. This intricate structure has garnered significant attention in the field of pharmaceutical research due to its unique chemical properties and potential biological activities. The molecule belongs to the class of polyether compounds, which are known for their ability to interact with various biological targets, making them valuable candidates for drug development.
In recent years, there has been a growing interest in polyether compounds due to their potential applications in treating a wide range of diseases. The structure of (17β)-3,17-Bis[(tetrahydro-2H-pyran-2-yl)oxy]-estra-1,3,5(10)-trien-6-ol features multiple oxygenated side chains, which contribute to its solubility and stability in biological systems. This characteristic makes it an attractive candidate for further investigation in drug discovery.
One of the most compelling aspects of this compound is its similarity to natural steroid hormones. Steroids are well-known for their role in various physiological processes, including metabolism, immune response, and reproductive functions. By modifying the natural steroid backbone, researchers aim to develop molecules that can selectively target specific pathways without causing unwanted side effects.
The use of tetrahydro-2H-pyran rings in the structure of (17β)-3,17-Bis[(tetrahydro-2H-pyran-2-yl)oxy]-estra-1,3,5(10)-trien-6-ol is particularly noteworthy. These rings enhance the molecule's bioavailability and metabolic stability, making it more suitable for therapeutic applications. Additionally, the presence of multiple hydroxyl groups allows for diverse interactions with biological targets, which can be exploited for drug design.
Recent studies have highlighted the potential of this compound in modulating estrogen receptor activity. Estrogen receptors are crucial for many physiological processes, and their dysregulation is associated with various diseases, including breast cancer and osteoporosis. By targeting these receptors, (17β)-3,17-Bis[(tetrahydro-2H-pyran-2-yl)oxy]-estra-1,3,5(10)-trien-6-ol may offer a novel approach to treating these conditions.
The synthesis of this compound involves complex organic reactions that require precise control over reaction conditions. The introduction of multiple functional groups while maintaining structural integrity is a challenging task that requires expertise in synthetic chemistry. However, advancements in synthetic methodologies have made it possible to produce this compound on a scalable basis.
In addition to its potential therapeutic applications, (17β)-3,17-Bis[(tetrahydro-2H-pyran-2-yl)oxy]-estra-1,3,5(10)-trien-6-ol has also been explored as a tool compound in biochemical research. Its unique structure allows researchers to study the interactions between steroids and their target proteins at a molecular level. This information can be used to develop more effective drugs by understanding the mechanisms of action.
The future prospects of this compound are promising. Ongoing research is focused on optimizing its chemical properties and exploring new applications in drug development. By leveraging cutting-edge technologies such as high-throughput screening and computational modeling, scientists aim to accelerate the discovery of novel therapeutic agents based on similar polyether structures.
In conclusion, (17β)-3,17-Bis[(tetrahydro-2H-pyran-2-yl)oxy]-estra-1,3,5(10)-trien-6-oL (CAS no: 122566227) represents a significant advancement in the field of pharmaceutical research. Its unique structure and potential biological activities make it a valuable candidate for further investigation. As research continues to uncover new insights into its properties and applications، this compound is poised to play a crucial role in the development of next-generation therapeutics.
122566-22-7 ((17β)-3,17-Bis[(tetrahydro-2H-pyran-2-yl)oxy]-estra-1,3,5(10)-trien-6-ol) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)